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Compound of Interest

Methyl 3-(5,6-dimethoxypyridin-2-
Compound Name:

yl)acrylate
CAS No.: 1138444-25-3
Cat. No.: B1421160

Get Quote

Executive Summary

This technical guide profiles Alkyl 3-(5,6-dimethoxypyridin-2-yl)acrylate, a specialized
heterocyclic building block characterized by a "push-pull" electronic system.[1] The molecule
features an electron-rich pyridine core (donated by 5,6-dimethoxy substituents) coupled with an
electron-deficient acrylate tail.[1] This unique electronic profile makes it a critical intermediate in
the synthesis of fused heterocyclic therapeutics (e.g., quinolizidines for kinase inhibition) and
pH-responsive functional polymers.[1]

This guide details the physicochemical properties, validated synthetic routes (Heck coupling
and HWE olefination), and downstream applications of this scaffold, designed for researchers
in medicinal and polymer chemistry.

Part 1: Structural & Physicochemical Profile[1]

The 5,6-dimethoxypyridine-2-acrylate ester represents a specific regioisomer where the
electronic density is heavily modulated by the methoxy groups.[1]
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Electronic Architecture

e The "Push" (Donors): The methoxy groups at positions 5 and 6 act as strong electron-
donating groups (EDGSs) via resonance (+M effect).[1] The 6-methoxy group, adjacent to the
nitrogen, creates an imidate-like character, significantly increasing the basicity of the pyridine
nitrogen compared to the unsubstituted analog.

e The "Pull" (Acceptor): The 2-acrylate moiety is a Michael acceptor.[1] However, the electron
donation from the ring reduces the electrophilicity of the

-carbon, making it less reactive to nucleophiles than a standard cinnamate, but highly
reactive in electrocyclic ring closures.

Key Properties Table[2]

Property Value | Characteristic Mechanistic Insight

Molecular Formula (Methyl ester) N

Molecular Weight 223.23 g/mol -

Moderate lipophilicity suitable

LogP (Predicted) ~1.8-2.1
for CNS drug scaffolds.[1]

Elevated basicity due to 5,6-
pKa (Conj. Acid) ~6.5-7.0 dimethoxy donation (Pyridine
std pKa ~5.2).[1]

Red-shifted (bathochromic)

due to extended conjugation
wv ~310-320 nm ' conltg

and auxochromic -OMe

groups.[1]

Color arises from the
Appearance Pale yellow crystalline solid and

transitions.

Poor solubility in water;
Solubility DCM, DMSO, MeOH, EtOAc requires protonation for

aqueous solubility.
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Part 2: Validated Synthetic Architectures

Two primary routes are established for this scaffold. The Heck Coupling is preferred for scale-
up due to the availability of the halide precursor, while the Horner-Wadsworth-Emmons (HWE)
route is used when stereochemical purity (

-isomer) is critical.[1]

Pathway Visualization (DOT)[1]
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Figure 1: Convergent synthetic strategies. The Heck route (Blue) utilizes aryl halides, while
HWE (Red) utilizes aldehydes.

Part 3: Detailed Experimental Protocols
Protocol A: Palladium-Catalyzed Heck Coupling
(Standard)

This protocol is optimized for the reaction between 2-bromo-5,6-dimethoxypyridine and methyl
acrylate.[1]

Reagents:
e Substrate: 2-Bromo-5,6-dimethoxypyridine (1.0 eq)[1]

e Olefin: Methyl acrylate (1.5 eq)[1]
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Catalyst: Palladium(ll) acetate (

) (5 mol%)[1]

Ligand: Triphenylphosphine (

) (10 mol%) or

for sterically demanding substrates.[1]
Base: Triethylamine (

) (3.0 eq)[1]

Solvent: Anhydrous DMF or Acetonitrile.[1]

Step-by-Step Methodology:

Inert Setup: Flame-dry a Schlenk flask and purge with Argon (3 cycles). Oxygen exclusion is
critical to prevent Pd-black precipitation [1].[1]

Dissolution: Add the bromo-pyridine substrate,

, and Phosphine ligand. Dissolve in anhydrous DMF (0.2 M concentration). Stir for 5 minutes
to generate the active

species in situ.

Addition: Add Triethylamine followed by Methyl acrylate via syringe.

Reflux: Heat the mixture to 90°C. Monitor via TLC (Mobile phase: 30% EtOAc/Hexanes). The
electron-rich nature of the pyridine ring facilitates the oxidative addition step, typically
resulting in reaction completion within 4-6 hours.[1]

Workup: Cool to room temperature. Dilute with EtOAc and wash with water (

) to remove DMF. Wash organic layer with brine, dry over

, and concentrate.
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 Purification: Flash column chromatography (Silica gel). The product typically elutes after the
starting material due to the polarity of the ester.

Protocol B: Reactivity & Cyclization (Quinolizidine
Formation)

A primary application of this acrylate is the formation of fused bicyclic systems via
hydrogenation and lactamization.

e Hydrogenation: Dissolve the acrylate ester in MeOH. Add 10% Pd/C (10 wt%). Stir under

(1 atm) for 2 hours to reduce the alkene to the alkane.

o Cyclization: If the pyridine nitrogen is unprotected, thermal treatment or acid catalysis can
induce intramolecular cyclization (attacking the ester) to form a quinolizidinone core, a
frequent scaffold in alkaloid synthesis.

Part 4: Pharmaceutical & Polymer Applications[1][3]
Medicinal Chemistry: Kinase & GPCR Scaffolds

The 5,6-dimethoxy motif is a specific pharmacophore often used to mimic the adenosine ring or
to interact with specific pockets in kinases (e.g., EGFR, VEGFR).

¢ Mechanism: The acrylate tail serves as a "warhead" precursor.[1] It can be left as a Michael
acceptor to covalently bind cysteine residues (Targeted Covalent Inhibitors), or reduced to a
flexible linker.

o Reference Drug Class: Similar substituted pyridine acrylates appear in the synthesis of P2X3
antagonists (related to Gefapixant analogs) and various tyrosine kinase inhibitors [2].

Functional Polymers (ATRP)

The pyridine nitrogen allows this monomer to be protonated or quaternized, making it ideal for
pH-responsive polymers.[1]

» Application: Block copolymers for drug delivery.[1] At low pH (tumor microenvironment), the
pyridine protonates, causing the polymer chain to expand and release the payload [3].
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Reactivity Logic Diagram (DOT)
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Figure 2: Divergent reactivity profiles.[1] The scaffold serves as a monomer, a linker precursor,
or a covalent warhead.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. chemscene.com [chemscene.com]
e 2. (E)-Methyl 3-(pyridin-2-yl)acrylate synthesis - chemicalbook [chemicalbook.com]

e To cite this document: BenchChem. [Technical Guide: 5,6-Dimethoxypyridine-2-Acrylate
Ester[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1421160/docs#technical-guide-5-6-
dimethoxypyridine-2-acrylate-ester-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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